4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-[(2,4-dichlorophenyl)methylsulfonyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C15H12Cl2N2O3S/c16-11-6-5-10(12(17)7-11)9-23(21,22)19-8-15(20)18-13-3-1-2-4-14(13)19/h1-7H,8-9H2,(H,18,20)
• InChI Key: IJCIDGVWEZBBHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1S(=O)(=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H12Cl2N2O3S
• Molecular Weight: 371.2 g/mol

Description

4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone, also known as DCBQ or NSC 71907, is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, and its potential applications are still being explored.

Mechanism of Action

The exact mechanism of action of 4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is not yet fully understood. However, it is believed to act through the inhibition of various enzymes and proteins involved in cell growth and proliferation. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the production of reactive oxygen species, which are known to cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various studies. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not yet fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone. One area of interest is its potential use in combination with other drugs or therapies for the treatment of cancer. This compound has also shown potential as an antimicrobial agent, and further research is needed to explore its effectiveness against different strains of bacteria and fungi. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Scientific Research Applications

4-[(2,4-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. This compound has also shown potential as an antimicrobial agent, as it has been found to be effective against a variety of bacterial and fungal strains.